Cas no 2138192-29-5 (2-(3,5-diamino-1H-indol-1-yl)acetic acid)

• Product Name: 2-(3,5-diamino-1H-indol-1-yl)acetic acid
• CAS No: 2138192-29-5
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6062405
• PubChem ID: 165861859
• Update Time: 2025-05-24

2-(3,5-diamino-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-732062
• 2138192-29-5
• 2-(3,5-diamino-1H-indol-1-yl)acetic acid

• Inchi： 1S/C10H11N3O2/c11-6-1-2-9-7(3-6)8(12)4-13(9)5-10(14)15/h1-4H,5,11-12H2,(H,14,15)
• InChI Key： OWQICFXCOBOFOS-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C2C=C(C=CC1=2)N)N)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.3Ų

Additional information on 2-(3,5-diamino-1H-indol-1-yl)acetic acid

Introduction to 2-(3,5-diamino-1H-indol-1-yl)acetic acid (CAS No. 2138192-29-5)

2-(3,5-diamino-1H-indol-1-yl)acetic acid, also known by its CAS number 2138192-29-5, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in various scientific disciplines.

The molecular structure of 2-(3,5-diamino-1H-indol-1-yl)acetic acid consists of an indole ring with two amino groups at the 3 and 5 positions, and an acetic acid moiety attached to the indole nitrogen. This configuration imparts specific chemical and biological properties that are of interest to researchers. The indole ring is a common structural motif in many biologically active compounds, including neurotransmitters and natural products, which contributes to the compound's potential therapeutic applications.

Recent studies have highlighted the potential of 2-(3,5-diamino-1H-indol-1-yl)acetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(3,5-diamino-1H-indol-1-yl)acetic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(3,5-diamino-1H-indol-1-yl)acetic acid has also shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Biochemical Pharmacology journal reported that this compound effectively scavenges free radicals and protects cells from oxidative damage. This antioxidant activity makes it a valuable lead compound for developing drugs targeting oxidative stress-related conditions.

The pharmacokinetic properties of 2-(3,5-diamino-1H-indol-1-yl)acetic acid have also been investigated to assess its suitability for drug development. Studies have shown that it has good solubility and stability under physiological conditions, which are crucial for effective drug delivery. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,5-diamino-1H-indol-1-yl)acetic acid in treating various conditions. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-(3,5-diamino-1H-indol-1-yl)acetic acid (CAS No. 2138192-29-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antioxidant properties make it a valuable candidate for drug development in various disease areas. Ongoing research and clinical trials will further elucidate its full potential and pave the way for its use in clinical practice.